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Compound of Interest

Compound Name: 5-Bromo-6-methylpyrazin-2-amine

Cat. No.: B112964

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 5-Bromo-6-
methylpyrazin-2-amine, a key intermediate in the development of various therapeutic agents.
The following protocol is based on established synthetic methodologies.

Experimental Protocol

This protocol outlines the bromination of 2-amino-6-methylpyrazine to yield 5-Bromo-6-
methylpyrazin-2-amine.

Materials:
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Material Formula Molar Mass ( g/mol )
2-Amino-6-methylpyrazine CsH7Ns3 109.13
N-Bromosuccinimide (NBS) C4H4BrNO2 177.98

Dimethyl sulfoxide (DMSO) C2HeOS 78.13

Water H20 18.02

Saturated Sodium Bicarbonate
NaHCOs (aq) -

Solution

Ethyl Acetate (EtOAC) CaHsO2 88.11

Brine NacCl (aq) -

Anhydrous Sodium Sulfate Naz2S0a4 142.04
Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

o Standard laboratory glassware

» Rotary evaporator

e Separatory funnel

e Apparatus for column chromatography
Procedure:

A general procedure for the synthesis of 2-amino-5-bromo-6-methylpyrazine involves dissolving
2-amino-6-methylpyrazine in a mixture of dimethyl sulfoxide (DMSO) and water in an ice bath
under an inert atmosphere.[1] To this solution, N-bromosuccinimide (NBS) is added in portions.
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[1] The reaction mixture, which turns light yellow, is then stirred while being monitored for
completion.[1]

Once the reaction is complete, it is quenched with a saturated sodium bicarbonate (NaHCOs)
solution and extracted with ethyl acetate (EtOAc).[1] The organic layer is subsequently washed
with brine, dried using anhydrous sodium sulfate (NazS0a4), and concentrated under reduced
pressure.[1] The resulting crude product is then purified using flash column chromatography to
obtain the final product, 2-amino-5-bromo-6-methylpyrazine, as a light yellow solid.[1]

Quantitative Data

Starting Reagent ) ) )

. . Solvent Reaction Time  Yield (%)
Material (Equivalents)
2-Amino-6- N-
methylpyrazine Bromosuccinimid  DMSO/Water Not Specified 36
(1.0eq)) e(1.1eq.)

Experimental Workflow
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Caption: Synthetic workflow for 5-Bromo-6-methylpyrazin-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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